Cas no 1823224-79-8 (2-Methyl-4-(4-acetoxyphenyl)thiazole)

• Product Name: 2-Methyl-4-(4-acetoxyphenyl)thiazole
• CAS No: 1823224-79-8
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 6789762
• PubChem ID: 86277543
• Update Time: 2025-10-28

2-Methyl-4-(4-acetoxyphenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• [4-(2-methyl-1,3-thiazol-4-yl)phenyl] acetate
• 2-Methyl-4-(4-acetoxyphenyl)thiazole, AldrichCPR
• 1823224-79-8
• 4-(2-Methylthiazol-4-yl)phenyl acetate
• 2-Methyl-4-(4-acetoxyphenyl)thiazole

• Inchi： 1S/C12H11NO2S/c1-8-13-12(7-16-8)10-3-5-11(6-4-10)15-9(2)14/h3-7H,1-2H3
• InChI Key： MQNZRSQWNNVXKI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-Methyl-4-(4-acetoxyphenyl)thiazole

Introduction to 2-Methyl-4-(4-Acetoxyphenyl)Thiazole (CAS No. 1823224-79-8)

2-Methyl-4-(4-Acetoxyphenyl)Thiazole (CAS No. 1823224-79-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their unique structural properties and wide-ranging applications. The acetoxyphenyl group attached to the thiazole ring introduces additional functional diversity, making this compound a valuable building block in drug discovery and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of thiazole derivatives like 2-Methyl-4-(4-Acetoxyphenyl)Thiazole. Researchers have explored various methodologies, including one-pot synthesis, microwave-assisted synthesis, and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also reduce reaction time, making it more feasible for large-scale applications.

The structural uniqueness of 2-Methyl-4-(4-Acetoxyphenyl)Thiazole lies in its combination of a thiazole ring with a methyl group and an acetoxyphenyl substituent. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, exhibits distinctive electronic properties that are advantageous in various chemical reactions. The presence of the methyl group introduces steric effects, while the acetoxyphenyl group adds hydrophilic characteristics, making this compound suitable for diverse applications.

One of the most promising areas of application for thiazole derivatives is in drug development. Recent studies have highlighted the potential of 2-Methyl-4-(4-Acetoxyphenyl)Thiazole as a lead compound in anti-cancer drug design. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been demonstrated in preclinical models, suggesting its potential as a therapeutic agent. Additionally, this compound has shown anti-inflammatory and antioxidant properties, further expanding its therapeutic potential.

In materials science, thiazole derivatives like 2-Methyl-4-(4-Acetoxyphenyl)Thiazole are being explored for their role in creating advanced materials such as conductive polymers and sensors. The electronic properties of the thiazole ring make it an ideal component for these applications. Recent research has focused on incorporating this compound into polymer networks to enhance their conductivity and stability, paving the way for innovative electronic devices.

The synthesis of 2-Methyl-4-(4-Acetoxyphenyl)Thiazole involves a series of well-defined steps that ensure high purity and structural integrity. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization with the acetoxyphenyl group. The use of eco-friendly solvents and catalysts has become a priority in these processes, aligning with current trends toward sustainable chemistry.

From a biological standpoint, thiazole derivatives have been extensively studied for their interactions with biological systems. 2-Methyl-4-(4-Acetoxyphenyl)Thiazole has been shown to exhibit selective binding to certain proteins and enzymes, making it a valuable tool in understanding molecular recognition processes. This property is particularly useful in drug design, where precise molecular interactions are critical for therapeutic efficacy.

In conclusion, 2-Methyl-4-(4-Acetoxyphenyl)Thiazole (CAS No. 1823224-79-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow substantially.